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Compound of Interest

Compound Name: Disperse blue 165:1

Cat. No.: B15557020

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparative analysis of the performance of C.I. Disperse Blue
165:1 across various dyeing media. The selection of an appropriate dyeing system is critical for
achieving desired coloration, fastness properties, and process efficiency. This document aims
to furnish objective data and detailed methodologies to inform the selection and application of
this widely used azo dye.

Disperse Blue 165:1, a single azo dye, is recognized for its brilliant blue hue and high tinctorial
strength.[1] It is a prevalent choice for dyeing hydrophobic synthetic fibers, particularly
polyester and its blends, offering commendable sun and sublimation fastness.[1][2][3] However,
its performance characteristics can vary significantly depending on the dyeing medium
employed. This guide explores its application in conventional aqueous polyester dyeing,
polyester/cotton blends, and innovative non-aqueous media such as supercritical carbon
dioxide (scCO2) and deep eutectic solvents (DES).

Comparative Performance Data

The following tables summarize the key performance indicators of Disperse Blue 165:1 in
different dyeing media. Fastness properties are rated on standard grey scales, where 5 is
excellent for wash and sublimation fastness, and 8 is the maximum for light fastness.

Table 1: Performance of Disperse Blue 165:1 on 100% Polyester (Aqueous Medium)
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Property Rating/Value Key Characteristics
High tinctorial strength, over 3
Shade Bright, Greenish-Blue[1] times stronger than Disperse

Blue 56.[1][4]

Suitable for applications with

Light Fastness Good[1][2] o
significant sun exposure.[5]
Superior to many

Wash Fastness 4[1] anthraquinone dyes like
Disperse Blue 56.[1][4]
An important attribute for post-

Sublimation Fastness Good[1][2][3] dyeing treatments and end-
use.

o Moderate staining on adjacent
Staining on Nylon 4[1][4]

nylon fibers.

Sensitivity

Sensitive to reduction during
high-temperature dyeing
cycles.[1][4]

Requires careful control of

dyeing conditions.

Table 2: Performance of Disperse Blue 165:1 on Polyester/Cotton Blends (Aqueous Medium)

Property

Rating/Value

Key Characteristics

Application

Widely used for direct printing.
[6]

Found great acceptance in

continuous dyeing outlets.[4]

Heat Fastness

High[4]

Suitable for processes

involving heat setting.

Wet Fastness

High[4]

Maintains color integrity during

washing.

Reproducibility

Moderately successful in

batchwise dyeing.[4]

Can be less reproducible in

tertiary shades.[4]
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Table 3: Performance of Disperse Blue 165:1 in Supercritical Carbon Dioxide (scCOz2) Medium
for Polyester Dyeing

Property Dyeing Parameters Key Characteristics

N o An environmentally friendly
) Supercritical CO:z2 fluid instead ] o
Medium alternative, avoiding
of water.[7] i
wastewater generation.[8][9]

High temperatures are
Temperature 90°C to 130°C[7] ) o
required for dye diffusion.

High pressure is necessary to
Pressure 10 to 30 MPa[7] ) -
achieve the supercritical state.

Involves circulation of the N ) )
_ _ No additional drying process is
Process scCO:z fluid for dyeing and )
) required.[8]
subsequent cleaning.[7]

Effective for dyeing
Suitability hydrophobic fibers like
polyester.[10]

Table 4: Performance of Disperse Blue 165:1 in Deep Eutectic Solvent (DES) Medium for
Cellulose Acetate Nanofibers (CANF)
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Property Rating/Value Key Characteristics
Choline chloride:Ethylene
, Green solvents as an
) glycol (CC:EG) and Choline ] )
Medium alternative to conventional

chloride:Urea (CC:Urea).[11]
[12]

dyeing.[12]

Light Fastness

6 (in CC:Urea)[11]

Good resistance to fading from
light.

Wash Fastness

3 (in CC:Urea)[11]

Moderate color retention after

washing.

Staining on Fibers

3 (on various fibers in
CC:Urea)[11]

Moderate staining on adjacent
fibers like cotton, polyamide,

and polyester.

Color Fixation

CC:EG media shows superior
color fixation compared to
CC:Urea media.[12]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and comparison of experimental

results.

High-Temperature Aqueous Dyeing of Polyester

This protocol outlines the laboratory-scale high-temperature exhaust dyeing method for

polyester fabric with Disperse Blue 165:1.[3]

e Preparation:

o Set the liquor ratio (e.g., 10:1).

o Prepare a dyebath containing a dispersing agent, a leveling agent, and acetic acid to

adjust the pH to 5-6.[6]
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o Separately, prepare a dispersion of Disperse Blue 165:1 by pasting the dye with a small
amount of dispersing agent and then adding cold water.[3]

e Dyeing Cycle:

[¢]

Add the dye dispersion to the dyebath.

[e]

Introduce the polyester fabric at room temperature.

o

Raise the temperature to 130°C at a rate of 1-2°C/minute.

[¢]

Maintain the temperature at 130°C for 30-60 minutes.

[¢]

Cool the dyebath to 70°C.

e Post-Treatment (Reduction Clearing):

o

Drain the dyebath and rinse the fabric with hot water.[13]

[¢]

Prepare a reduction clearing bath with sodium hydrosulfite and sodium hydroxide.

[¢]

Treat the fabric at 70-80°C for 15-20 minutes.

[e]

Drain the bath and rinse the fabric thoroughly with hot and then cold water.[3]

o

Neutralize with acetic acid if necessary and dry.

Supercritical Carbon Dioxide Dyeing of Polylactic Acid
Fiber

This protocol describes a method for dyeing polylactic acid fibers with Disperse Blue 165:1
using supercritical CO2.[7]

e Setup:
o Place the polylactic acid fiber in the dyeing kettle.

o Place Disperse Blue 165:1 in the dye kettle.
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» Dyeing Process:
o Pressurize the system with liquid carbon dioxide.
o Raise the temperature to 130°C and the pressure to 30 MPa.

o Circulate the supercritical carbon dioxide fluid through the system for 10 minutes for
dyeing.

e Post-Dyeing Cleaning:
o Maintain the pressure at 30 MPa and cool the dyeing kettle to 80°C.

o Circulate the supercritical CO:2 fluid to clean the fiber surface of any loose dye for 10
minutes.

o Release the pressure and retrieve the dyed fiber.

Colorfastness Testing

Standardized test methods are essential for evaluating the performance of dyed textiles.

o Colorfastness to Light (AATCC Test Method 16.3): This test determines the resistance of the
dyed fabric to the fading effects of light. A specimen is exposed to a specified light source
under controlled conditions, and the change in color is assessed using a standard grey
scale.[2]

o Colorfastness to Washing (ISO 105-C06 / AATCC Test Method 61): This method assesses
the resistance of the color to laundering. The dyed specimen is agitated in a detergent
solution with a multi-fiber test fabric and stainless steel balls under controlled temperature
and time. The color change of the specimen and the degree of staining on the adjacent
fabrics are evaluated.[13]

e Colorfastness to Sublimation (ISO 105-P01 / AATCC Test Method 117): This test evaluates
the tendency of the dye to transfer to another surface when subjected to heat. The dyed
specimen is placed between two undyed white fabrics and subjected to a specific
temperature and pressure for a set duration. The change in color of the test specimen and
the staining on the white fabrics are assessed.[]
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Visualizing the Processes

Diagrams created using Graphviz (DOT language) illustrate the workflows for dyeing and
evaluation.
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Caption: High-temperature aqueous dyeing workflow for polyester.
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Caption: Supercritical CO2 dyeing process workflow.
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Caption: Standard workflow for colorfastness evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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